(E)-3-(4-chlorophenyl)-N'-(1-(4-hydroxy-3-methoxyphenyl)ethylidene)-1H-pyrazole-5-carbohydrazide

• IUPAC Name: 3-(4-chlorophenyl)-N-[(E)-1-(4-hydroxy-3-methoxyphenyl)ethylideneamino]-1H-pyrazole-5-carboxamide
• InChI: InChI=1S/C19H17ClN4O3/c1-11(13-5-8-17(25)18(9-13)27-2)21-24-19(26)16-10-15(22-23-16)12-3-6-14(20)7-4-12/h3-10,25H,1-2H3,(H,22,23)(H,24,26)/b21-11+
• InChI Key: PJWAWBSGXXNGAF-SRZZPIQSSA-N
• Canonical SMILES: CC(=NNC(=O)C1=CC(=NN1)C2=CC=C(C=C2)Cl)C3=CC(=C(C=C3)O)OC
• Isomeric SMILES: C/C(=N\NC(=O)C1=CC(=NN1)C2=CC=C(C=C2)Cl)/C3=CC(=C(C=C3)O)OC
• Molecular Formula: C19H17ClN4O3
• Molecular Weight: 384.8 g/mol
• CAS No.: 1285540-77-3

Description

(E)-3-(4-chlorophenyl)-N'-(1-(4-hydroxy-3-methoxyphenyl)ethylidene)-1H-pyrazole-5-carbohydrazide is a useful research compound. Its molecular formula is C19H17ClN4O3 and its molecular weight is 384.82. The purity is usually 95%.
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Scientific Research Applications

Corrosion Protection

• Corrosion Inhibition : A study by Paul, Yadav, and Obot (2020) investigated the use of carbohydrazide-pyrazole compounds in corrosion protection. These compounds demonstrated high inhibition efficiency for mild steel in acidic solutions, indicating their potential as corrosion inhibitors. The research employed electrochemical and computational approaches to analyze the behavior of these inhibitors (Paul, Yadav, & Obot, 2020).

Medicinal Chemistry

• Antiviral and Cytotoxic Activities : Dawood, Abdel-Gawad, Mohamed, and Badria (2011) synthesized new pyrazole-based compounds, exploring their anti-HSV-1 and cytotoxic activities. One of the compounds showed a significant reduction in viral plaques of Herpes simplex type-1 (HSV-1), underscoring its potential in antiviral therapy (Dawood, Abdel-Gawad, Mohamed, & Badria, 2011).
• Anticancer Agents : Gomha, Salah, and Abdelhamid (2014) reported on the synthesis of novel thiadiazoles and thiazoles incorporating a pyrazole moiety. These compounds were evaluated for their anticancer activity, with some showing promising effects against breast carcinoma cells (Gomha, Salah, & Abdelhamid, 2014).
• Antioxidant and Antibacterial Properties : Khotimah, Rahmadani, Rahmawati, and Ardana (2018) synthesized a pyrazoline derivative and assessed its antioxidant and antibacterial activities. The compound demonstrated strong antioxidant properties and activity against both Gram-positive and Gram-negative bacteria (Khotimah, Rahmadani, Rahmawati, & Ardana, 2018).

Material Science

• Crystal Structure Analysis : Studies by Kumarasinghe, Hruby, and Nichol (2009) focused on the crystal structure of related pyrazole compounds. These investigations provide valuable insights into the molecular arrangements and interactions of these compounds, which are crucial for understanding their properties and potential applications (Kumarasinghe, Hruby, & Nichol, 2009).